
An In-depth Technical Guide to Silane,
trimethoxy(1-methylethyl)-

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Silane, trimethoxy(1-methylethyl)-

CAS No.: 14346-37-3
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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and applications of Silane, trimethoxy(1-methylethyl)-, also

commonly known as isobutyltrimethoxysilane. With its unique molecular structure, this

organosilane serves as a critical component in a wide array of industrial and research

applications, primarily as a coupling agent, adhesion promoter, and surface modifier. This

document is intended for researchers, scientists, and drug development professionals seeking

a detailed understanding of this versatile compound.

Introduction
Silane, trimethoxy(1-methylethyl)- (CAS No. 18395-30-7) is an organosilicon compound

characterized by an isobutyl group and three methoxy groups attached to a central silicon

atom.[1][2] This structure imparts a dual-functionality that is key to its utility: the hydrolyzable

methoxy groups can react with inorganic substrates, while the non-polar isobutyl group

provides compatibility with organic polymers.[3][4] This guide will delve into the fundamental

chemistry of this silane, providing insights into its behavior and practical application.

Chemical and Physical Properties
Silane, trimethoxy(1-methylethyl)- is a colorless, clear liquid with a mild odor.[3][4] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 18395-30-7 [1][5]

Molecular Formula C₇H₁₈O₃Si [2]

Molecular Weight 178.30 g/mol [2]

Appearance Colorless clear liquid [3][4]

Odor Mild [4]

Boiling Point 154 °C [5]

Melting Point < 0 °C [5]

Density 0.93 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.396 [5]

Flash Point 103 °F (39.4 °C) [5]

Vapor Pressure 1.9 hPa at 25 °C [5]

Solubility

Soluble in organic solvents like

ethanol and acetone; insoluble

in water.

[4]

Moisture Sensitivity Reacts slowly with moisture. [5]

Synthesis and Reactivity
Synthesis
While various methods exist for the synthesis of alkoxysilanes, a common industrial approach

for analogous compounds involves the hydrosilylation of an alkene with a hydridosilane,

followed by alcoholysis. For isobutyltrimethoxysilane, a plausible synthetic route would involve

the reaction of isobutylene with trichlorosilane in the presence of a platinum catalyst, followed

by reaction with methanol to replace the chlorine atoms with methoxy groups.

A laboratory-scale synthesis of the related isobutyltriethoxysilane has been described involving

the reaction of an active metal with a 2-halogenopropane, followed by reaction with
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chloromethyltriethoxysilane.[1] This suggests a Grignard-type reaction could also be a viable

route for the synthesis of isobutyltrimethoxysilane.

Core Reactivity: Hydrolysis and Condensation
The primary mode of action for isobutyltrimethoxysilane in most applications stems from its

ability to undergo hydrolysis and condensation reactions.[2] This process is fundamental to its

function as a coupling agent and for surface modification.

Hydrolysis: In the presence of water, the methoxy groups (Si-OCH₃) are sequentially replaced

by hydroxyl groups (Si-OH), forming silanols and releasing methanol as a byproduct.[6][7] This

reaction can be catalyzed by either acid or base.[2][8]

Condensation: The newly formed, highly reactive silanol groups can then condense with other

silanol groups on a substrate (e.g., glass, metal oxides) or with each other to form stable

siloxane (Si-O-Si) bonds.[9] This condensation reaction builds a durable, cross-linked network

at the interface between an inorganic surface and an organic matrix.

The overall hydrolysis and condensation process can be depicted as follows:

Hydrolysis

Condensation

R-Si(OCH₃)₃ R-Si(OCH₃)₂(OH)

+ H₂O
- CH₃OH R-Si(OCH₃)(OH)₂

+ H₂O
- CH₃OH R-Si(OH)₃

+ H₂O
- CH₃OH

Substrate-O-Si(OH)₂-R+ Substrate-OH
- H₂O

Si-O-Si Network
+ Si(OH)₃-R

- H₂O

Substrate-OH

Step 1: Protonation Step 2: Nucleophilic Attack

Step 3: Deprotonation & Product Formation

R-Si(OCH₃)₃ R-Si(OCH₃)₂(O⁺HCH₃)+ H⁺ [Transition State]+ H₂O

R-Si(OCH₃)₂(OH)

CH₃OH

Final Silanol- H⁺

Click to download full resolution via product page

Caption: Step-wise mechanism of acid-catalyzed hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://files01.core.ac.uk/download/pdf/294758784.pdf
https://www.gelest.com/wp-content/uploads/alkoxysilanesstability-1.pdf
https://pdf.benchchem.com/15190/An_In_Depth_Technical_Guide_to_the_Hydrolysis_Mechanism_of_3_Trimethoxysilyl_propyl_Methacrylate.pdf
https://pdf.benchchem.com/93/An_In_depth_Technical_Guide_to_the_Hydrolysis_and_Condensation_Mechanism_of_Trimethoxy_propyl_silane.pdf
https://www.gelest.com/wp-content/uploads/alkoxysilanesstability-1.pdf
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=852197
https://www.benchchem.com/product/b3047731?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In basic conditions, a hydroxide ion directly attacks the silicon atom, which has a partial positive

charge. This forms a pentacoordinate silicon intermediate, which then eliminates a methoxide

ion. The methoxide ion is subsequently protonated by water to form methanol. [1]

Step 1: Nucleophilic Attack

Step 2: Elimination Step 3: Protonation

R-Si(OCH₃)₃ [R-Si(OCH₃)₃(OH)]⁻+ OH⁻

R-Si(OCH₃)₂(O⁻)

CH₃OH

R-Si(OCH₃)₂(OH)

+ H₂O
- OH⁻

Click to download full resolution via product page

Caption: Step-wise mechanism of base-catalyzed hydrolysis.

Applications
The unique reactivity of isobutyltrimethoxysilane makes it a valuable component in numerous

applications.

Coupling Agent: It enhances the adhesion between inorganic fillers (e.g., silica, glass fibers)

and organic polymer matrices in composites, leading to improved mechanical properties. [3]

[4][10]* Adhesion Promoter: In coatings, adhesives, and sealants, it improves the bonding to

various substrates, including glass, metals, and plastics. [4]* Surface Modifier: It is used to

alter the surface properties of materials, for instance, to impart hydrophobicity or to improve

compatibility with other materials. [2][4]This is particularly useful in the manufacturing of

nanoparticles and in providing water repellency to construction materials. [4]* Crosslinking

Agent: It can act as a crosslinking agent in the synthesis of certain polymers. [4]* Precursor

for Xerogels: It can be used as a precursor in the synthesis of xerogels. [11]

Experimental Protocol: Surface Modification of
Glass Substrates
This protocol outlines a general procedure for modifying the surface of glass slides to impart

hydrophobicity using isobutyltrimethoxysilane.
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Materials and Equipment
Isobutyltrimethoxysilane (97% or higher)

Anhydrous toluene or ethanol

Deionized (DI) water

Hydrochloric acid (HCl) or Acetic Acid

Glass slides

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Oven

Ultrasonic bath

Nitrogen or argon gas supply

Procedure
Substrate Cleaning:

Thoroughly clean the glass slides by sonicating them in a sequence of DI water, acetone,

and finally ethanol for 15 minutes each.

Rinse the slides with DI water between each solvent wash.

Dry the slides in an oven at 110 °C for at least 1 hour and then cool them under a stream

of dry nitrogen or argon.

Preparation of Silanization Solution:

In a fume hood, prepare a 1-5% (v/v) solution of isobutyltrimethoxysilane in anhydrous

toluene or ethanol.
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To catalyze the hydrolysis, add a small amount of an acid (e.g., a few drops of dilute HCl

or acetic acid) to adjust the pH to around 4-5. [7] * Stir the solution for at least 30-60

minutes to allow for pre-hydrolysis of the silane. [12]

Surface Modification:

Immerse the cleaned and dried glass slides in the prepared silanization solution.

Allow the reaction to proceed for 1-2 hours at room temperature with gentle stirring.

For a more robust coating, the reaction can be carried out at an elevated temperature

(e.g., 50-70 °C).

Rinsing and Curing:

Remove the slides from the silanization solution and rinse them thoroughly with the

anhydrous solvent (toluene or ethanol) to remove any non-covalently bonded silane.

Dry the slides under a stream of nitrogen or argon.

Cure the coated slides in an oven at 110-120 °C for 30-60 minutes to promote the

formation of a stable siloxane network. [13]

Characterization (Optional):

The success of the surface modification can be verified by measuring the water contact

angle on the treated surface. A significant increase in the contact angle compared to the

untreated glass indicates a successful hydrophobic modification.
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Caption: Experimental workflow for surface modification using isobutyltrimethoxysilane.

Spectroscopic Analysis
Spectroscopic data is crucial for the identification and characterization of

isobutyltrimethoxysilane.

¹H NMR Spectroscopy
The ¹H NMR spectrum of isobutyltrimethoxysilane would be expected to show the following

signals:
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A doublet corresponding to the six methyl protons (CH₃) of the isobutyl group.

A multiplet for the single methine proton (CH) of the isobutyl group.

A doublet for the two methylene protons (CH₂) adjacent to the silicon atom.

A singlet for the nine protons of the three methoxy groups (OCH₃).

¹³C NMR Spectroscopy
The ¹³C NMR spectrum would display distinct signals for each unique carbon atom:

A signal for the methyl carbons of the isobutyl group.

A signal for the methine carbon of the isobutyl group.

A signal for the methylene carbon bonded to the silicon atom.

A signal for the carbons of the methoxy groups. [14]

FTIR Spectroscopy
The FTIR spectrum provides information about the functional groups present in the molecule.

Key absorption bands for isobutyltrimethoxysilane include: [10][15]

C-H stretching (isobutyl): ~2870-2960 cm⁻¹

Si-O-C stretching: ~1080 cm⁻¹ and ~820 cm⁻¹

Si-C stretching: ~1250 cm⁻¹

C-H bending (isobutyl): ~1380-1470 cm⁻¹

During hydrolysis, the disappearance of the Si-O-C bands and the appearance of a broad Si-

OH stretching band around 3200-3700 cm⁻¹ can be observed. [6][16]

Safety and Handling
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Isobutyltrimethoxysilane is a flammable liquid and vapor. [4]It can cause skin and eye irritation.

[4]It is also sensitive to moisture. [5]Therefore, appropriate safety precautions should be taken

during handling and storage.

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat.

Ventilation: Handle in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and moisture.

Keep the container tightly sealed.

Spills: In case of a spill, absorb with an inert material and dispose of it according to local

regulations.

Conclusion
Silane, trimethoxy(1-methylethyl)- is a versatile organosilane with a unique combination of

properties that make it highly valuable in materials science. Its ability to form durable siloxane

bonds with inorganic surfaces while maintaining compatibility with organic polymers through its

isobutyl group allows for significant improvements in adhesion, mechanical strength, and

surface properties of a wide range of materials. A thorough understanding of its hydrolysis and

condensation chemistry is crucial for optimizing its performance in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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